Cas no 1235623-59-2 (2-(1H-1,3-benzodiazol-1-yl)-1-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-one)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-1-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-one
• CAS No: 1235623-59-2
• MF: C₁₇H₁₈N₆O
• MW: 322.36442232132
• CID: 6365911
• PubChem ID: 49712237
• Update Time: 2025-06-03

2-(1H-1,3-benzodiazol-1-yl)-1-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-1-yl)-1-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-one
• 2-(1H-1,3-benzodiazol-1-yl)-1-[4-(pyrimidin-2-yl)piperazin-1-yl]ethan-1-one
• AKOS024519090
• F5791-2227
• 2-(1H-benzo[d]imidazol-1-yl)-1-(4-(pyrimidin-2-yl)piperazin-1-yl)ethan-1-one
• 2-(benzimidazol-1-yl)-1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone
• 1235623-59-2
• CCG-350303
• CHEMBL4944872
• 2-(1H-benzo[d]imidazol-1-yl)-1-(4-(pyrimidin-2-yl)piperazin-1-yl)ethanone

• Inchi： 1S/C17H18N6O/c24-16(12-23-13-20-14-4-1-2-5-15(14)23)21-8-10-22(11-9-21)17-18-6-3-7-19-17/h1-7,13H,8-12H2
• InChI Key： FBTFTRIMOONSGY-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC2C=CC=CC1=2)N1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 322.15420922g/mol
• Monoisotopic Mass: 322.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-1-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-one

Introduction to Compound CAS No. 1235623-59-2: 2-(1H-1,3-benzodiazol-1-yl)-1-[4-(pyrimidin-2-yl)piperazin-1-yl]ethanone

The compound with CAS No. 1235623-59-2, known as 2-(1H-1,3-benzodiazol-1-yl)-1-[4-(pyrimidin-2-yl)piperazin-1-yl]ethanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a benzodiazole ring system, a pyrimidine moiety, and a piperazine core. These structural elements contribute to its unique physicochemical properties and potential biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as click chemistry and transition-metal-catalyzed coupling reactions. The integration of these techniques has not only improved the yield but also enhanced the purity of the compound, making it more suitable for advanced biological testing and potential therapeutic applications.

The benzodiazole ring system in this compound is a key structural feature that contributes to its stability and reactivity. Benzodiazoles are known for their ability to act as both electron-deficient aromatic systems and potential hydrogen bond donors or acceptors, which can significantly influence the compound's interaction with biological targets. Recent studies have highlighted the role of benzodiazole-containing compounds in modulating enzyme activity, particularly in kinases and other key signaling proteins.

The presence of a pyrimidine moiety further enhances the compound's versatility. Pyrimidines are well-documented for their role in nucleic acid synthesis and their ability to act as scaffolds for various bioactive molecules. In this compound, the pyrimidine ring is strategically positioned to potentially engage with complementary binding sites on target proteins, thereby facilitating specific interactions that could lead to therapeutic effects.

The piperazine core of the molecule adds another layer of complexity and functionality. Piperazines are widely used in drug design due to their ability to form hydrogen bonds and their flexibility in accommodating diverse substituents. In this case, the piperazine ring serves as a connecting bridge between the benzodiazole and pyrimidine moieties, creating a three-dimensional structure that may optimize binding affinity and selectivity.

Recent research has focused on evaluating the biological activity of this compound in various disease models. For instance, studies have demonstrated its potential as an anticancer agent by targeting specific oncogenic pathways. The compound has shown promising results in inhibiting key enzymes involved in tumor progression, such as protein kinase B (Akt) and mammalian target of rapamycin (mTOR). These findings underscore its potential role in developing novel cancer therapies.

In addition to its anticancer properties, this compound has also been investigated for its anti-inflammatory and neuroprotective effects. Preclinical studies suggest that it may modulate inflammatory cytokines and protect against oxidative stress-induced neuronal damage. These multifaceted biological activities highlight the compound's versatility and its potential application in treating a wide range of diseases.

The development of this compound represents a significant milestone in medicinal chemistry, particularly in the design of multi-functional small molecules with tailored biological activities. Its unique structure and promising preclinical profile make it a strong candidate for further exploration in clinical settings.